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Compound of Interest

Compound Name: Bucrilate

Cat. No.: B091031

An In-depth Technical Guide to the Material Safety of Isobutyl-2-cyanoacrylate

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling of isobutyl-2-cyanoacrylate is paramount. This technical guide provides
a comprehensive overview of its material safety data, including physical and chemical
properties, toxicological information, and safety protocols.

Chemical and Physical Properties

Isobutyl-2-cyanoacrylate is a liquid monomer that rapidly polymerizes in the presence of
moisture.[1] Its key physical and chemical properties are summarized below.
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Property Value Source
Molecular Formula CsH11NO:2 [2]
Molecular Weight 153.18 g/mol [2][3]
CAS Registry Number 1069-55-2 [3]

Appearance Colorless liquid [4]
Odor Pungent, Stench [4]
Boiling Point 71-73°C [3]
170°C [5]
54-56°C [4]
Melting Point <25°C [5]
-20°C [4]
Flash Point 93°C (199°F) [3]

85°C (185°F)

[4]

Density 0.99 g/cm?3 at 20°C [3][5]
1.04 [4]

Viscosity 2.0cP [3]
Heat of Polymerization 66.9 kd/mol [3]

Vapor Pressure

<0.3 mbar at 20°C

[4]

Hazard Identification and GHS Classification

Isobutyl-2-cyanoacrylate is classified with the following hazards according to the Globally
Harmonized System (GHS):
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Hazard Class Hazard Category Hazard Statement
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation

Source:[2]

GHS Pictogram:

lwialt text

Signal Word: Warning[6]

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the safety data sheets. Key statements include P261 (Avoid breathing
dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and
P302+P352 (IF ON SKIN: Wash with plenty of water).[7]

Toxicological Information

The toxicity of cyanoacrylates is a subject of ongoing research. The primary concerns are
cytotoxicity and irritation.
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Route of . .

Endpoint Value Species Source
Exposure
Intravenous LD50 242 mg/kg Mice [3]
Oral (for Ethyl

LD50 >5000 mg/kg Rat [81[9]
Cyanoacrylate)
Dermal (for Ethyl

LD50 >2000 mg/kg [8]

Cyanoacrylate)

Studies have shown that isobutyl-2-cyanoacrylate can be cytotoxic.[10][11] One proposed
mechanism for this cytotoxicity involves the generation of lipid hydroperoxides, which can
activate prostaglandin and thromboxane biosynthesis and lead to membrane oxidation and
lysis.[11] Some research suggests that increasing the alkyl chain length of the cyanoacrylate
molecule may reduce the release of toxic substances.[10] While some concerns about
carcinogenicity have been raised, studies on bucrylate (isobutyl-2-cyanoacrylate) have not
demonstrated a neoplastic potential.[12][13]

Experimental Protocols

Detailed experimental protocols for toxicological studies are often proprietary or published in
peer-reviewed literature. The following is a generalized workflow for assessing the cytotoxicity
of a substance like isobutyl-2-cyanoacrylate based on common methodologies.
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Cytotoxicity Assessment Workflow

Signaling Pathways

As mentioned, one of the proposed mechanisms of isobutyl-2-cyanoacrylate cytotoxicity
involves the activation of prostaglandin and thromboxane biosynthesis.[11] The following
diagram illustrates this proposed pathway.
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Proposed Cytotoxicity Pathway

First Aid Measures

Due to its rapid polymerization and bonding properties, specific first aid measures are
necessary. The general workflow for responding to an exposure event is outlined below.

Exposure to Isobutyl-2-cyanoacrylate

4 A

Skin Contact ‘;Jntact Inhalation

(Do NOT pull bonded skin apartj< Rinse cautiously with water for several minutes. Move person to fresh air.

Soak in warm, soapy water. Remove contact lenses if possible.

A\

Gently peel or roll surfaces apart
using a blunt instrument.
N J

If breathing is difficult, give oxygen.

Skl Tt el i Seek medical attention if symptoms persist.
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First Aid Response Workflow

Handling and Storage

Proper handling and storage are crucial to ensure safety and maintain the product's efficacy.

» Handling: Use in a well-ventilated area.[7] Avoid contact with skin, eyes, and clothing.[7]
Wear appropriate personal protective equipment (PPE), including safety goggles and
chemical-resistant gloves (e.g., nitrile or polyethylene).[7][8] Avoid cotton products as they
can react exothermically with the adhesive.[8][14]

o Storage: Store in a cool, dry, and well-ventilated place, away from heat, sparks, and open
flames.[7][15] Keep the container tightly closed.[7] For long-term storage, refrigeration or
freezing (-20°C) in an inert atmosphere is recommended.[4][6]

Accidental Release Measures

In case of a spill:

Evacuate the area and remove all ignition sources.[7]

Ensure adequate ventilation.[7]

Wear appropriate PPE.[7]

For small spills, flood the area with water to polymerize the adhesive.[8]

Absorb the polymerized material with an inert substance (e.g., sand, earth) and place itin a
suitable container for disposal.[8]

Dispose of the waste in accordance with local, state, and federal regulations.[8]

Ecological Information

There is limited data available on the ecological effects of isobutyl-2-cyanoacrylate.[7] It is
advised to prevent its release into the environment and drains.[7]
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This guide provides a summary of the key safety information for isobutyl-2-cyanoacrylate. For
complete and detailed information, always refer to the most recent Safety Data Sheet (SDS)
provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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